Cas no 388597-70-4 (Benzonitrile,3-[[[2-[1-benzoyl-2-(3,5-difluorophenyl)-2-oxoethylidene]-2,3-dihydro-1H-benzimidazol-5-yl]amino]methyl]-)
388597-70-4 structure
Product Name:Benzonitrile,3-[[[2-[1-benzoyl-2-(3,5-difluorophenyl)-2-oxoethylidene]-2,3-dihydro-1H-benzimidazol-5-yl]amino]methyl]-
CAS No:388597-70-4
MF:C30H20F2N4O2
MW:506.502213478088
CID:1492890
Update Time:2024-08-24
Benzonitrile,3-[[[2-[1-benzoyl-2-(3,5-difluorophenyl)-2-oxoethylidene]-2,3-dihydro-1H-benzimidazol-5-yl]amino]methyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile,3-[[[2-[1-benzoyl-2-(3,5-difluorophenyl)-2-oxoethylidene]-2,3-dihydro-1H-benzimidazol-5-yl]amino]methyl]-
- Benzonitrile, 3-[[[2-[1-benzoyl-2-(3,5-difluorophenyl)-2-oxoethylidene]-2,3-dihydro-1H-benzimidazol-5-yl]amino]methyl]-
-
- Inchi: 1S/C30H20F2N4O2/c31-22-12-21(13-23(32)14-22)29(38)27(28(37)20-7-2-1-3-8-20)30-35-25-10-9-24(15-26(25)36-30)34-17-19-6-4-5-18(11-19)16-33/h1-15,34-36H,17H2
- InChI Key: LENLKTRLOFDGGS-UHFFFAOYSA-N
- SMILES: C(#N)C1=CC=CC(CNC2=CC=C3NC(=C(C(=O)C4=CC=CC=C4)C(C4=CC(F)=CC(F)=C4)=O)NC3=C2)=C1
Computed Properties
- Exact Mass: 506.1556
Experimental Properties
- Density: 1.41±0.1 g/cm3(Predicted)
- Boiling Point: 647.8±55.0 °C(Predicted)
- PSA: 94.02
- pka: 3.36±0.20(Predicted)
Benzonitrile,3-[[[2-[1-benzoyl-2-(3,5-difluorophenyl)-2-oxoethylidene]-2,3-dihydro-1H-benzimidazol-5-yl]amino]methyl]- Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
388597-70-4 (Benzonitrile,3-[[[2-[1-benzoyl-2-(3,5-difluorophenyl)-2-oxoethylidene]-2,3-dihydro-1H-benzimidazol-5-yl]amino]methyl]-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent